3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C24H30N4O2S2
• Molecular Weight: 470.7 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[2-(dipropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H30N4O2S2/c1-4-12-26(13-5-2)21-18(22(29)27-14-8-9-16(3)20(27)25-21)15-19-23(30)28(24(31)32-19)17-10-6-7-11-17/h8-9,14-15,17H,4-7,10-13H2,1-3H3/b19-15-
• InChI Key: ZOGDSKDJSYDOFP-CYVLTUHYSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCCC4

Description

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring. Key structural elements include:

• A cyclopentyl substituent on the thiazolidinone nitrogen.
• A dipropylamino group at the 2-position of the pyrido-pyrimidinone.
• A Z-configuration imine bond linking the thiazolidinone and pyrido-pyrimidinone moieties.

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article explores the synthesis, mechanisms of action, and biological effects of this compound, highlighting its significance in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves several multi-step organic reactions. The initial steps focus on constructing the thiazolidine ring, followed by the introduction of the cyclopentyl group and the formation of the pyridopyrimidine core. The final steps involve the addition of the dipropylamino group and other modifications to complete the molecule.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various cellular pathways. The unique structural features allow it to modulate these targets effectively, leading to diverse biological effects.

Antimicrobial Activity

Research indicates that compounds similar to this one exhibit significant antimicrobial properties. For instance, thiosemicarbazone derivatives have shown enhanced antibacterial and antifungal activities compared to their free ligands . In vitro studies have demonstrated that these compounds can inhibit the growth of various pathogenic microorganisms.

Anticancer Activity

Several studies have reported on the anticancer potential of thiazolidine derivatives. For example, palladium(II) complexes derived from thiosemicarbazones exhibited potent antiproliferative effects against human tumor cell lines, with IC50 values indicating strong inhibitory concentrations . The mechanism is often linked to apoptosis induction and cell cycle arrest.

Case Studies

• Thiosemicarbazone Complexes : In a study involving palladium(II) complexes of thiosemicarbazones, researchers found that these complexes displayed significant activity against prostate carcinoma and leukemia cells. The complexes demonstrated lower IC50 values compared to their free ligands, suggesting enhanced efficacy due to complexation .
• Antimicrobial Studies : A series of thiazolidine derivatives were synthesized and tested for antimicrobial activity. The results indicated that certain modifications significantly improved their effectiveness against bacterial strains, highlighting the importance of structural variations in enhancing biological activity .

Data Table: Biological Activity Overview

Activity Type	Compound Class	IC50 (µM)	Effectiveness
Antibacterial	Thiosemicarbazone Complex	0.01 - 0.02	High against specific strains
Anticancer	Palladium(II) Complexes	0.01 - 9.87	Effective on tumor cells
Antifungal	Thiazolidine Derivatives	Varies	Enhanced compared to ligands

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of thiazolidine compounds exhibit antimicrobial activity against various pathogens. For instance, compounds similar to the target compound have shown moderate antibacterial effects against strains such as Escherichia coli and Staphylococcus aureus at concentrations around 256 µg/mL .

Anticancer Potential

The compound's structure suggests potential anticancer activity. In vitro studies have demonstrated that related pyrido-pyrimidine derivatives can inhibit cancer cell proliferation. For example, certain derivatives have shown IC50 values ranging from 3.04 to 4.20 µmol L$^{-1}$ against various tumor cell lines, indicating promising anticancer effects .

Anti-inflammatory Activity

Molecular docking studies have suggested that this compound could act as an inhibitor of enzymes involved in inflammatory processes, such as 5-lipoxygenase (5-LOX). This enzyme is crucial in the biosynthesis of leukotrienes, which are mediators of inflammation. The docking results indicate that structural optimization of this compound could enhance its anti-inflammatory properties .

Synthesis and Evaluation

A significant study focused on synthesizing thiazolo[3,2-a]pyrimidine derivatives, which included structural modifications similar to those found in the target compound. The synthesized compounds were evaluated for their biological activities, revealing moderate antimicrobial activity compared to standard drugs .

Structure Activity Relationship (SAR)

Another study investigated the SAR of thiazolidine derivatives. By modifying various substituents on the thiazolidine ring, researchers were able to enhance certain biological activities while reducing toxicity profiles. This approach is essential for developing more effective therapeutic agents based on the target compound's structure .

Comparison with Similar Compounds

Structural and Functional Insights

• Cyclohexyl : Increases hydrophobicity, which may reduce aqueous solubility. Isopropyl : Smaller alkyl group; may lower metabolic stability compared to cyclopentyl. Methoxypropyl : Introduces polarity, improving solubility and pharmacokinetics.
• Amino Group Variations: Dipropylamino (Target): Moderately lipophilic; may influence receptor binding through van der Waals interactions. Hydroxyethylamino : Polar group enhances solubility but may reduce blood-brain barrier penetration. Piperazinyl : Basic nitrogen atoms enable salt formation, improving bioavailability and targeting GPCRs.